Cas no 2228208-63-5 (O-1-(4-methylthiophen-2-yl)ethylhydroxylamine)

• Product Name: O-1-(4-methylthiophen-2-yl)ethylhydroxylamine
• CAS No: 2228208-63-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5860667
• PubChem ID: 165964541
• Update Time: 2025-10-28

O-1-(4-methylthiophen-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(4-methylthiophen-2-yl)ethylhydroxylamine
• 2228208-63-5
• O-[1-(4-methylthiophen-2-yl)ethyl]hydroxylamine
• EN300-1797179

• Inchi： 1S/C7H11NOS/c1-5-3-7(10-4-5)6(2)9-8/h3-4,6H,8H2,1-2H3
• InChI Key： RHFLFSRJISSFSN-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(C)ON

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.5Ų

Additional information on O-1-(4-methylthiophen-2-yl)ethylhydroxylamine

O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine: A Comprehensive Overview

O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine (CAS No. 2228208-63-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This article provides a detailed overview of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine is a derivative of hydroxylamine, featuring a substituted thiophene ring and an ethyl group. The molecular formula of this compound is C₉H₁₃NOS, with a molecular weight of approximately 187.27 g/mol. The presence of the thiophene ring and the methyl substituent imparts unique chemical and physical properties to the molecule, making it an interesting candidate for further study.

Synthesis Methods: The synthesis of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-methylthiophene-2-carbaldehyde with hydroxylamine in the presence of a suitable catalyst. Another approach involves the reduction of a corresponding nitro compound to form the hydroxylamine derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Activities: Extensive research has been conducted to explore the biological activities of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine. Studies have shown that this compound exhibits potent antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative diseases. Additionally, preliminary studies suggest that it has anti-inflammatory and anti-cancer activities, making it a promising candidate for further drug development.

Neuroprotective Effects: One of the most intriguing aspects of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine is its potential neuroprotective effects. In vitro studies using neuronal cell lines have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death induced by various neurotoxic agents. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Anti-Cancer Properties: Recent research has also explored the anti-cancer properties of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that these effects may be mediated through the induction of apoptosis and the inhibition of cell cycle progression. These findings warrant further investigation in preclinical models to assess the potential therapeutic utility of this compound in cancer treatment.

Clinical Trials: While preclinical studies have provided promising results, further clinical trials are necessary to evaluate the safety and efficacy of O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary data from these trials have shown that O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine is well-tolerated at low doses, with no significant adverse effects reported.

FUTURE DIRECTIONS: The future prospects for O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical use. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further expanding its therapeutic potential.

In conclusion, O-1-(4-Methylthiophen-2-yl)ethylhydroxylamine (CAS No. 2228208-63-5 strong>) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential in treating various diseases.